
In-Depth Technical Guide: 5'-DMTr-dA(Bz)-Methyl
Phosphonamidite

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
5'-DMTr-dA(Bz)-Methyl

phosphonamidite

Cat. No.: B15587574

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical information on 5'-DMTr-dA(Bz)-Methyl
phosphonamidite, a key reagent in oligonucleotide synthesis.

Core Molecular Data
5'-DMTr-dA(Bz)-Methyl phosphonamidite is a protected nucleoside phosphoramidite

monomer essential for the chemical synthesis of DNA oligonucleotides. The dimethoxytrityl

(DMTr) group at the 5' position and the benzoyl (Bz) protecting group on the exocyclic amine of

the adenine base prevent unwanted side reactions during the coupling process. The methyl

phosphonamidite moiety at the 3' position enables the sequential addition of nucleotides to the

growing oligonucleotide chain.

The molecular formula for this compound is C45H51N6O6P.[1][2][3] Its molecular weight is

approximately 802.90 g/mol .[1][2][3][4]
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Attribute Value

Molecular Formula C45H51N6O6P

Molecular Weight 802.90 g/mol

Molecular Structure and Components
The structure of 5'-DMTr-dA(Bz)-Methyl phosphonamidite is comprised of four key chemical

moieties, each serving a specific function in the context of oligonucleotide synthesis.
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Figure 1: Key functional components of the phosphoramidite.

Experimental Protocols
Detailed experimental protocols for the use of 5'-DMTr-dA(Bz)-Methyl phosphonamidite in

oligonucleotide synthesis are typically specific to the automated DNA synthesizer and the

desired scale of synthesis. The following is a generalized workflow.
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Oligonucleotide Synthesis Cycle

Post-Synthesis Processing

1. Detritylation
(Removal of 5'-DMTr group)

2. Coupling
(Addition of 5'-DMTr-dA(Bz)-Methyl Phosphonamidite)

Repeat for each nucleotide

3. Capping
(Acetylation of unreacted 5'-hydroxyls)

Repeat for each nucleotide

4. Oxidation
(Phosphite to Phosphate)

Repeat for each nucleotide

Repeat for each nucleotide

Cleavage from Solid Support

Deprotection
(Removal of base protecting groups)

Purification
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Figure 2: Generalized workflow for solid-phase oligonucleotide synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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